(5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol

• IUPAC Name: (5-fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol
• InChI: InChI=1S/C7H12FNO/c8-7-1-6(2-7,5-10)3-9-4-7/h9-10H,1-5H2
• InChI Key: BZXVFUYIXAFHIM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(CNC2)F)CO
• Molecular Formula: C7H12FNO
• Molecular Weight: 145.17 g/mol
• CAS No.: 2375269-44-4

Description

(5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol is a useful research compound. Its molecular formula is C7H12FNO and its molecular weight is 145.177. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Rearrangements

• Novel Synthesis Approaches : Research has explored stereoselective syntheses of difunctionalized azabicyclo compounds, including those with fluorine substituents, using methods like rearrangements of iodides to alcohols initiated by Selectfluor, and rearrangements of alcohols to fluorides initiated by Deoxo-Fluor. These methods are significant in producing varied derivatives for potential application in chemical synthesis and drug design (Krow et al., 2004).
• Regioselective Ring Opening : The ring opening of azabicyclo compounds with organocopper reagents has been shown to be regioselective, which is essential in the synthesis of complex organic molecules (Krow et al., 2004).

Radiotracer Development

• PET Imaging Studies : The synthesis of radiotracers, like fluoropyridyl-azabicycloheptane derivatives, has been explored for studying nicotinic acetylcholine receptors, highlighting its potential use in neurological and pharmacological research (Horti et al., 1996).

Synthesis of β-Amino Acids

• Peptide Engineering and Drug Design : A scalable synthesis of methanonipecotic acid, a conformationally constrained nonchiral β-amino acid derived from the azabicycloheptane structure, has been developed. This is useful in peptide engineering and peptidomimetic drug design (Tymtsunik et al., 2013).